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Compound Focus: Dodemorph acetate

CAS No.: 31717-87-0

Cat. No.: S569962

Dodemorph Acetate: Technical Profile

The table below summarizes key technical data for dodemorph acetate, which is essential for designing

synergy studies.

Property Description

Chemical Group [1] [2] Morpholine fungicide

FRAC MoA Code [1] [2] 5 (Inhibits sterol biosynthesis in membranes)

IUPAC Name [2] 4-cyclododecyl-2,6-dimethylmorpholine acetate

Mode of Action [2] Systemic with protective and curative action

Primary Target Pathogens [1] [2] Powdery mildews; Rusts; Leaf spot

Example Applications [2] Ornamentals (potted flowering shrubs, field-grown roses)
Common Formulations [2] Emulsifiable concentrate
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Research Considerations & Experimental Pathways

In the absence of pre-defined synergistic mixtures, the following approaches can help you identify and

validate effective combinations.

Understanding the Challenge of Stereochemistry

Dodemorph exists as a mixture of cis and trans isomers (diastereomers) due to two chiral centers in its

morpholine ring [1] [3]. Research indicates that:

e The cis-isomer may exhibit higher biological activity [3].

o Different plant-associated bacteria can degrade these isomers at different rates, altering the ratio in
the medium and potentially affecting the antifungal performance over time [3].

¢ When designing experiments, consider using analytical methods (e.g., chiral chromatography) to
monitor the composition and stability of the isomeric mixture.

Designhing Your Combination Experiments

The general principle for creating synergistic mixtures is to combine compounds with different modes of

action. This can help manage resistance and broaden the spectrum of activity.

¢ Partner with Different FRAC Groups: Consider testing dodemorph acetate with fungicides from
unrelated chemical groups. For instance, the patent literature suggests that synergistic mixtures can
be formed by combining fungicides from different groups, such as Sterol Biosynthesis Inhibitors (SBI),
Succinate Dehydrogenase Inhibitors (SDHI), and Qol fungicides (strobilurins) [4].

¢ Include Multi-Site Inhibitors: Combining systemic fungicides like dodemorph with protectants such
as chlorothalonil (a multi-site inhibitor) is a common strategy to enhance disease control and
resistance management [4].

Proposed Experimental Workflow

The diagram below outlines a potential workflow for screening and evaluating synergistic combinations of

dodemorph acetate.
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Key Experimental Protocols

¢ In Vitro Checkerboard Assay

o Purpose: To preliminarily screen for synergistic interactions against target fungi.

o Methodology: Prepare a matrix of serial dilutions of dodemorph acetate and its partner
fungicide in culture media. Inoculate with the fungal pathogen. The Fractional Inhibitory
Concentration Index (FICI) is calculated after incubation. A FICI of <0.5 typically indicates

synergy [3].
e In Vivo Plant Assay

o Purpose: To validate synergy under more complex, biologically relevant conditions.

o Methodology: Apply the most promising mixture ratios from in vitro tests to plant specimens
(e.g., rose bushes) infected with powdery mildew. Compare disease severity and progression
against untreated controls and single-agent treatments. Use Colby's formula to calculate the
expected additive effect and compare it to the observed effect of the mixture [3].

Frequently Asked Questions (FAQS)

Q1: Why might my experimental results with dodemorph acetate be inconsistent? Inconsistencies could
stem from the shifting ratio of its cis and trans isomers in your experimental system. Some
microorganisms preferentially degrade one isomer, altering the overall composition and activity of the
fungicide over time [3]. It is crucial to analyze the isomeric composition of your test material at the

beginning and end of critical experiments.

Q2: Is dodemorph acetate approved for use in the European Union? Yes, according to the Pesticide
Properties Database, dodemorph acetate was approved under EC Regulation 1107/2009, with an expiry
date of 31/11/2026 [2]. Always verify the current regulatory status in your specific country.

Q3: What are the key environmental fate characteristics of dodemorph? Dodemorph is moderately
persistent in soil (typical aerobic soil DTso of 41 days) and has a low vapor pressure, meaning it is not
highly volatile. It has a high affinity for soil organic matter and is not expected to leach significantly into

groundwater [1] [5].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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